5-Amino-2,2-dimethylpentanoic acid

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: 5-amino-2,2-dimethylpentanoic acid
• InChI: InChI=1S/C7H15NO2/c1-7(2,6(9)10)4-3-5-8/h3-5,8H2,1-2H3,(H,9,10)
• InChI Key: BCOUQGKXRXWITB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCCN)C(=O)O

Description

5-Amino-2,2-dimethylpentanoic acid is an organic compound with the molecular formula C7H15NO2. It is a derivative of pentanoic acid, featuring an amino group and two methyl groups attached to the second carbon atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2,2-dimethylpentanoic acid can be achieved through several methods. One common approach involves the reaction of 2,2-dimethylpentanoic acid with ammonia or an amine under suitable conditions. Another method includes the use of nitriles, which are converted to the corresponding amines through reduction reactions .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using cost-effective and efficient methods. The process often includes the use of catalysts to enhance reaction rates and yields. For example, the preparation of N-Boc- ® -2-amino-4, 4-dimethylpentanoic acid involves the use of cesium fluoride and trimethylsilyl cyanide under controlled conditions .

Chemical Reactions Analysis

Types of Reactions

5-Amino-2,2-dimethylpentanoic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oximes or nitriles.

Reduction: Reduction of the carboxylic acid group can yield alcohols or aldehydes.

Substitution: The amino group can participate in substitution reactions to form amides or other derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include oximes, nitriles, alcohols, aldehydes, and amides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

5-Amino-2,2-dimethylpentanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential role in biological systems, including its interactions with enzymes and proteins.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials, contributing to advancements in material science and engineering.

Mechanism of Action

The mechanism of action of 5-Amino-2,2-dimethylpentanoic acid involves its interaction with specific molecular targets and pathways. It can act as a substrate for enzymes, participating in various biochemical reactions. The compound’s unique structure allows it to modulate specific signaling pathways, potentially leading to therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

5-Amino-2,2-dimethylpentanol: This compound is structurally similar but features a hydroxyl group instead of a carboxylic acid group.

2-Amino-4,4-dimethylpentanoic acid: Another similar compound with a different arrangement of amino and methyl groups.

Uniqueness

5-Amino-2,2-dimethylpentanoic acid is unique due to its specific arrangement of functional groups, which imparts distinct chemical and biological properties.